3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-1-methylpyrazin-2-one
• InChI: InChI=1S/C16H19ClN4O2/c1-20-9-6-19-15(16(20)22)21-7-3-12(4-8-21)11-23-14-2-5-18-10-13(14)17/h2,5-6,9-10,12H,3-4,7-8,11H2,1H3
• InChI Key: PDLYNZQXBDNGAL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)N2CCC(CC2)COC3=C(C=NC=C3)Cl
• Molecular Formula: C16H19ClN4O2
• Molecular Weight: 334.80 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazinone ring, a piperidine ring, and a chloropyridine group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyrazinone ring and the chloropyridine group could impact its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without more information, it’s difficult to predict what these might be.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Future work could involve exploring its synthesis, investigating its reactivity, and studying its potential applications in various fields.